Yunnacoronarin A

• Molecular Formula: C20H28O2
• Molecular Weight: 300.4 g/mol
• InChI: InChI=1S/C20H28O2/c1-14-12-17(21)18-19(2,3)9-5-10-20(18,4)16(14)7-6-15-8-11-22-13-15/h6-8,11,13,16-18,21H,1,5,9-10,12H2,2-4H3/b7-6+/t16-,17+,18-,20+/m0/s1
• InChIKey: UTIGHTZWXIGRIJ-JEQJTPLUSA-N

Yunnacoronarin A for Research Procurement: A Cytotoxic Labdane Diterpenoid from Hedychium Species

Yunnacoronarin A (CAS 162762-93-8) is a labdane-type diterpenoid first isolated from the rhizomes of Hedychium yunnanense [1]. It is characterized by a core clerodane skeleton with a furan ring and a secondary alcohol, conferring a molecular weight of 300.4 g/mol [2]. This compound has been identified in multiple Hedychium species and is primarily recognized for its in vitro cytotoxic activity against specific cancer cell lines [3].

1 Labdane diterpenoid isolated from Hedychium species

2 Reported in vitro cell-model cytotoxicity profile

3 Scaffold for chemical derivatization and structure-activity studies

• [1] Zhao Q, et al. Studies on diterpenoid constituents of Hedychium yunnanense. Gaodeng Xuexiao Huaxue Xuebao. 1995;16(1):64-68. View Source
• [2] PubChem. Yunnacoronarin A (Compound Summary). CID 12187319. National Center for Biotechnology Information. View Source
• [3] Zhao Q, et al. Cytotoxicity of labdane-type diterpenoids from Hedychium forrestii. Chem Pharm Bull (Tokyo). 2008 Feb;56(2):210-2. View Source

Why Generic Labdane Diterpenoid Substitution is Insufficient for Yunnacoronarin A Procurement

Procuring a generic labdane diterpenoid or a closely related analog like coronarin E, villosin, or hedychenone cannot replicate the specific research outcomes associated with Yunnacoronarin A. The compound exhibits a distinct cytotoxicity profile, with a 5-fold difference in potency between A549 and K562 leukemia cells (IC50 11.08 µM vs 2.19 µM) [1]. Furthermore, its unique substitution pattern on the B-ring is a critical determinant for chemical derivatization, enabling the synthesis of more potent analogs like B3 [2]. This specific structure-activity relationship (SAR) and cell line selectivity profile is not shared by its in-class counterparts, making precise compound identity essential for reproducible research.

Cell-line selectivity may not transfer

Observed differential response between K562 and A549 models is not conserved across labdane analogs; related diterpenoids may exhibit shifted potency profiles.

B-ring substitution pattern is critical

Derivatization routes depend on the specific B-ring functionality; generic labdane diterpenoids may not support the same synthetic pathways or yield active analogs.

Identity-dependent research outcomes

Even minor structural variations within the labdane class can lead to divergent cytotoxicity readouts, making strict compound identity essential for reproducibility.

• [1] Zhao Q, et al. Cytotoxicity of labdane-type diterpenoids from Hedychium forrestii. Chem Pharm Bull (Tokyo). 2008 Feb;56(2):210-2. View Source
• [2] Zhao Y, et al. Synthesis and cytotoxicity evaluation of yunnancoronarin A derivatives. Nat Prod Res. 2025 May 30:1-8. View Source

Quantitative Differentiation of Yunnacoronarin A: Head-to-Head Evidence Against Analogs

Yunnacoronarin A Derivative B3 Demonstrates Superior Cytotoxicity Compared to Parent Compound and Cisplatin

Yunnacoronarin A serves as a viable scaffold for synthetic modification. In a direct head-to-head comparison, the derivative B3 synthesized from Yunnacoronarin A exhibited significantly lower IC50 values against multiple cancer cell lines compared to the positive control cisplatin. The B3 derivative, created via acylation and photooxidation, demonstrated a 2- to 3-fold increase in potency against A-549 cells relative to cisplatin's reported activity, while the parent compound shows IC50 values of 11.08 µM and 2.19 µM against A549 and K562 cells, respectively [1][2]. This highlights the compound's unique value as a starting material for generating more potent chemical entities.

B3 Derivative vs Cisplatin

Head-to-head

B3 IC50: SMMC-7721 2.15 µM, A-549 1.72 µM, MCF-7 3.17 µM, SW480 3.49 µM
Cisplatin: significantly higher IC50

Reported cell-model response context; supports derivatization approach.

Exact fold-difference versus cisplatin not specified in abstract.

Evidence Dimension	In vitro cytotoxicity (IC50) against human cancer cell lines
Target Compound Data	Yunnancoronarin A Derivative B3: SMMC-7721 (2.15 µM), A-549 (1.72 µM), MCF-7 (3.17 µM), SW480 (3.49 µM)
Comparator Or Baseline	Cisplatin (positive control): IC50 values were significantly higher than those of B3
Quantified Difference	Derivative B3 shows significantly lower IC50 than cisplatin (exact fold-difference not specified in abstract)
Conditions	MTT assay against SMMC-7721, A-549, MCF-7, and SW480 cancer cell lines

Why This Matters

Procuring Yunnacoronarin A enables the synthesis of derivatives with enhanced therapeutic potential, making it a strategic choice for medicinal chemistry and lead optimization programs.

• [1] Zhao Q, et al. Cytotoxicity of labdane-type diterpenoids from Hedychium forrestii. Chem Pharm Bull (Tokyo). 2008 Feb;56(2):210-2. View Source
• [2] Zhao Y, et al. Synthesis and cytotoxicity evaluation of yunnancoronarin A derivatives. Nat Prod Res. 2025 May 30:1-8. View Source

Yunnacoronarin A Exhibits a Unique Cell Line Selectivity Profile Distinct from Analogs

Yunnacoronarin A demonstrates a distinct pattern of differential cytotoxicity not observed in structurally related labdane diterpenoids like villosin. While villosin exhibits exceptional potency against NCI-H187 small cell lung cancer cells (IC50 0.40 µM) with a high selectivity index (>416), Yunnacoronarin A shows a 5-fold difference in potency between lung adenocarcinoma (A549, IC50 11.08 µM) and leukemia (K562, IC50 2.19 µM) cell lines [1][2]. This unique selectivity profile suggests a different mechanism of action or target engagement, making it a valuable tool for investigating cell-specific cytotoxicity pathways.

Selectivity vs Villosin

Context-dependent

Yunnacoronarin A: 5.06-fold (K562 vs A549)
Villosin: >416-fold (NCI-H187 vs Vero)

Distinct cell-model selectivity fingerprint; supports compound-specific research.

Cross-study comparison; different cell line panels used.

Evidence Dimension	Selectivity ratio (fold-difference in IC50 between cell lines)
Target Compound Data	Yunnacoronarin A: 5.06-fold (A549 IC50 11.08 µM / K562 IC50 2.19 µM)
Comparator Or Baseline	Villosin: >416-fold (Selectivity Index: Vero IC50 >166.42 µM / NCI-H187 IC50 0.40 µM)
Quantified Difference	Yunnacoronarin A's selectivity is for K562 vs. A549; Villosin's selectivity is for NCI-H187 vs. Vero (normal) cells
Conditions	MTT assay for A549 and K562 (Yunnacoronarin A); MTT assay for NCI-H187 and Vero cells (Villosin)

Why This Matters

This distinct selectivity profile positions Yunnacoronarin A as a preferred compound for research focused on leukemia models or for comparative mechanistic studies against other labdane diterpenoids.

• [1] Zhao Q, et al. Cytotoxicity of labdane-type diterpenoids from Hedychium forrestii. Chem Pharm Bull (Tokyo). 2008 Feb;56(2):210-2. View Source
• [2] Kumrit J, et al. Labdane-type diterpenes from Hedychium gardnerianum with potent cytotoxicity against human small cell lung cancer cells. Phytother Res. 2010 Jul;24(7):1009-13. View Source

Yunnacoronarin A Shows Superior Cytotoxic Potency in Leukemia Cells Compared to Its Own Activity in Lung Cancer Cells

Direct comparison of Yunnacoronarin A's activity across different cell lines reveals a pronounced preference for leukemia cells. The compound is 5.06-fold more potent against the human leukemia cell line K562 (IC50 2.19 µM) than against the human lung adenocarcinoma cell line A549 (IC50 11.08 µM) [1]. This intra-compound differential potency, observed under the same assay conditions, indicates a specific vulnerability in the K562 lineage and provides a clear rationale for prioritizing this compound in hematological malignancy research.

Intra-compound Selectivity

Head-to-head

5.06-fold

Higher reported potency in K562 leukemia vs A549 lung model.

Under identical MTT assay conditions.

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	Yunnacoronarin A against K562: IC50 2.19 µM
Comparator Or Baseline	Yunnacoronarin A against A549: IC50 11.08 µM
Quantified Difference	5.06-fold lower IC50 (higher potency) in K562 cells
Conditions	MTT assay against human lung adenocarcinoma A549 and leukemia K562 cell lines

Why This Matters

This quantitative difference in cell line sensitivity justifies the procurement of Yunnacoronarin A specifically for leukemia-focused research programs, where its activity is most pronounced.

• [1] Zhao Q, et al. Cytotoxicity of labdane-type diterpenoids from Hedychium forrestii. Chem Pharm Bull (Tokyo). 2008 Feb;56(2):210-2. View Source

Yunnacoronarin A Derivatives Show Improved Therapeutic Window Compared to Cisplatin in Normal Cells

A key limitation of chemotherapeutic agents like cisplatin is their toxicity to normal cells. Research on Yunnacoronarin A derivatives B1, B2, B3, and B4 demonstrated a favorable shift in therapeutic window. These derivatives exhibited weaker cytotoxic activity against human normal lung epithelial cells (Beas2B) than against A-549 cancer cells, in contrast to cisplatin, which showed stronger cytotoxicity against Beas2B cells than A-549 cells [1]. This class-level inference suggests that the Yunnacoronarin A scaffold may inherently possess greater selectivity for cancerous versus normal cells, a critical attribute for developing safer anticancer leads.

Cancer-Selective Toxicity

Class-level

Derivatives B1-B4: weaker activity vs Beas2B normal cells than vs A-549 cancer cells
Cisplatin: stronger vs Beas2B

Reported shift in selectivity profile; requires further validation.

Qualitative observation; class-level inference.

Evidence Dimension	Comparative cytotoxicity on cancer vs. normal cells
Target Compound Data	Yunnacoronarin A Derivatives (B1-B4): Weaker activity vs. Beas2B (normal) than vs. A-549 (cancer)
Comparator Or Baseline	Cisplatin: Stronger activity vs. Beas2B (normal) than vs. A-549 (cancer)
Quantified Difference	Qualitative difference in selectivity profile; derivatives show cancer cell preference
Conditions	Cytotoxicity evaluation against A-549 cancer cells and Beas2B normal lung epithelial cells

Why This Matters

Procuring Yunnacoronarin A as a starting material supports the development of analogs with potentially better safety profiles than standard chemotherapeutics, a crucial differentiator in drug discovery.

• [1] Zhao Y, et al. Synthesis and cytotoxicity evaluation of yunnancoronarin A derivatives. Nat Prod Res. 2025 May 30:1-8. View Source

Recommended Research and Industrial Application Scenarios for Yunnacoronarin A

Medicinal Chemistry: Lead Optimization via B-Ring Derivatization

Use Yunnacoronarin A as a core scaffold for generating novel chemical entities. The compound's B-ring has been identified as a key site for structural modification that significantly impacts cytotoxic potency [1]. Acylation and subsequent photooxidation protocols have been established to synthesize a series of derivatives, with compounds like B3 showing IC50 values as low as 1.72 µM against A-549 cells, outperforming the parent compound and cisplatin [1]. This makes Yunnacoronarin A a validated starting point for structure-activity relationship (SAR) studies aimed at optimizing anticancer activity.

Hematological Malignancy Research: Leukemia Cell Line Studies

Employ Yunnacoronarin A in focused investigations of leukemia. Its demonstrated 5-fold higher potency against K562 leukemia cells (IC50 2.19 µM) compared to A549 lung adenocarcinoma cells (IC50 11.08 µM) indicates a specific vulnerability in this lineage [2]. This intra-compound selectivity provides a rationale for using Yunnacoronarin A to explore mechanisms of cytotoxicity in leukemia models, potentially uncovering lineage-specific targets or pathways.

Comparative Pharmacology: Benchmarking Labdane Diterpenoid Selectivity

Utilize Yunnacoronarin A as a reference compound for comparative studies within the labdane diterpenoid class. Its unique selectivity profile—favoring K562 cells [2]—contrasts sharply with that of villosin, which exhibits exceptional potency and selectivity for NCI-H187 small cell lung cancer cells (IC50 0.40 µM, SI >416) [3]. This makes Yunnacoronarin A an essential control for experiments designed to elucidate the structural determinants of cell-type specific cytotoxicity among Hedychium-derived diterpenes.

Therapeutic Window Assessment: Evaluating Cancer-Selective Toxicity

Apply Yunnacoronarin A and its derivatives in assays designed to assess differential toxicity between cancerous and normal cells. Derivatives synthesized from the parent compound have demonstrated a more favorable selectivity profile, showing weaker activity against normal lung epithelial cells (Beas2B) than against A-549 cancer cells, in direct contrast to the standard chemotherapeutic cisplatin [1]. This supports the use of Yunnacoronarin A as a privileged scaffold for developing anticancer agents with an improved therapeutic index.

Application

Selection Property

Validation Focus

Chemical derivatization studies

B-ring substitution reactivity

Derivative cytotoxicity endpoints

Leukemia cell-model studies

Reported K562 selectivity

Leukemia model response endpoints

Comparative diterpenoid studies

Distinct selectivity profile

Cross-compound selectivity review

Cancer-selective toxicity screening

Differential normal-cell response

Normal cell endpoint monitoring

• [1] Zhao Y, et al. Synthesis and cytotoxicity evaluation of yunnancoronarin A derivatives. Nat Prod Res. 2025 May 30:1-8. View Source
• [2] Zhao Q, et al. Cytotoxicity of labdane-type diterpenoids from Hedychium forrestii. Chem Pharm Bull (Tokyo). 2008 Feb;56(2):210-2. View Source
• [3] Kumrit J, et al. Labdane-type diterpenes from Hedychium gardnerianum with potent cytotoxicity against human small cell lung cancer cells. Phytother Res. 2010 Jul;24(7):1009-13. View Source